4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol

• IUPAC Name: 4-[[(3-bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol
• InChI: InChI=1S/C12H17BrN2O3S/c1-9-11(13)10(2-5-14-9)15-8-12(16)3-6-19(17,18)7-4-12/h2,5,16H,3-4,6-8H2,1H3,(H,14,15)
• InChI Key: FDNDHBYGWMWUER-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1Br)NCC2(CCS(=O)(=O)CC2)O
• Molecular Formula: C12H17BrN2O3S
• Molecular Weight: 349.25 g/mol

Description

4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol is not fully understood. However, it has been proposed that this compound may act by inhibiting specific enzymes or signaling pathways involved in cell growth, inflammation, or microbial growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol have been studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the growth of certain bacteria and fungi. In vivo studies have shown that this compound can reduce tumor growth in animal models and improve survival rates.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol in lab experiments is its potential to induce specific biological effects. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-microbial properties, which makes it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity, as it may cause adverse effects in vivo.

Future Directions

There are several future directions for the research of 4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol. One possible direction is to investigate its potential as a therapeutic agent for cancer, inflammation, and microbial infections. Another direction is to study its mechanism of action and identify specific targets for its biological effects. Furthermore, future studies could focus on optimizing the synthesis method of this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol has been reported using different methods. One of the most common methods involves the reaction of 3-bromo-2-methylpyridine-4-carbaldehyde with thiosemicarbazide in the presence of acetic acid to form the corresponding thiosemicarbazone. The thiosemicarbazone is then reacted with 2-bromoacetic acid to form the desired compound.

Scientific Research Applications

The potential applications of 4-[[(3-Bromo-2-methylpyridin-4-yl)amino]methyl]-1,1-dioxothian-4-ol in scientific research are diverse. This compound has been studied for its anti-cancer properties, as it has been shown to induce apoptosis in cancer cells. It has also been studied for its anti-inflammatory properties, as it can inhibit the production of pro-inflammatory cytokines. Furthermore, this compound has been investigated for its anti-microbial properties, as it has been shown to inhibit the growth of certain bacteria and fungi.